Cas no 202522-15-4 (4-(aminomethyl)-2-chlorobenzonitrile)

4-(Aminomethyl)-2-chlorobenzonitrile is a versatile chemical intermediate featuring both an aminomethyl (–CH₂NH₂) and a chlorobenzonitrile (–Cl, –CN) functional group. This structure enables its use in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and specialty compounds. The presence of reactive sites allows for further derivatization, facilitating the creation of complex molecules. Its chlorobenzonitrile moiety enhances electrophilic reactivity, while the aminomethyl group provides nucleophilic potential, making it valuable for cross-coupling and condensation reactions. The compound is typically handled under controlled conditions due to its reactivity. Suitable for research and industrial applications, it offers a balance of stability and functional diversity for synthetic chemistry.

4-(aminomethyl)-2-chlorobenzonitrile structure

202522-15-4 structure

Product Name:4-(aminomethyl)-2-chlorobenzonitrile

CAS No:202522-15-4

MF:C₈H₇ClN₂

MW:166.607580423355

MDL:MFCD18392455

CID:1392444

PubChem ID:21905717

Update Time:2025-10-23

4-(aminomethyl)-2-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-(aminomethyl)-2-chloro-
- 4-(aminomethyl)-2-chlorobenzonitrile
- DTXSID00619838
- SCHEMBL5047623
- EN300-203627
- MIYUHKALQKBPEW-UHFFFAOYSA-N
- 3-chloro-4-cyanobenzylamine
- 4-aminomethyl-2-chlorobenzonitrile
- 202522-15-4
- CHEMBL4551368
- MDL： MFCD18392455
- Inchi： 1S/C8H7ClN2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3H,4,10H2
- InChI Key： MIYUHKALQKBPEW-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=CC(=C1)CN

Computed Properties

Exact Mass: 166.02991
Monoisotopic Mass: 166.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.81

4-(aminomethyl)-2-chlorobenzonitrile Pricemore >>

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